Cas no 1261556-39-1 (3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone
• CAS No: 1261556-39-1
• MF: C₁₀H₇ClF₄O
• MW: 254.608596086502
• CID: 4984732
• Update Time: 2025-05-27

3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7ClF4O/c11-4-3-9(16)6-1-2-8(12)7(5-6)10(13,14)15/h1-2,5H,3-4H2
• InChI Key： CLPFCKAQGBRVNU-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C(F)(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone

Research Brief on 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone (CAS: 1261556-39-1): Recent Advances and Applications

3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone (CAS: 1261556-39-1) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential industrial applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's trifluoromethyl and chloro-fluoro substitutions were found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug development. The research team employed a multi-step synthetic route, with the target compound serving as a critical intermediate in the formation of a potent BTK inhibitor with IC50 values in the low nanomolar range.

In addition to its role in kinase inhibitor development, recent investigations have explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone exhibited significant inhibitory effects on NF-κB signaling pathways, suggesting potential applications in treating chronic inflammatory diseases. The researchers attributed this activity to the electron-withdrawing properties of the trifluoromethyl group, which enhances the compound's interaction with key biological targets.

From a synthetic chemistry perspective, advances in the preparation of 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone have been reported in several recent publications. A 2023 paper in Organic Process Research & Development described an optimized large-scale synthesis method that improved yield and purity while reducing environmental impact through greener solvent systems. This development is particularly relevant for industrial applications where scalability and sustainability are critical considerations.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular modeling and density functional theory (DFT) calculations published in Journal of Molecular Structure (2024) provided insights into the compound's conformational preferences and electronic structure, which are valuable for rational drug design. These studies revealed that the spatial arrangement of the chloro and fluoro substituents creates a unique electronic environment that influences the compound's reactivity and binding characteristics.

Looking forward, researchers are exploring novel applications of 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone in materials science, particularly in the development of liquid crystal displays and organic semiconductors. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the compound's fluorinated aromatic system may contribute to improved charge transport properties in organic electronic devices.

In conclusion, 3-Chloro-4'-fluoro-3'-(trifluoromethyl)propiophenone (CAS: 1261556-39-1) continues to be a compound of significant interest in multiple research domains. Its versatility as a synthetic intermediate, combined with its intriguing biological activities, positions it as a valuable tool for drug discovery and materials development. Future research directions may include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in emerging therapeutic areas.